(S)-4-(3-Bromopyridin-2-yl)-1-(tert-butoxycarbonyl)-piperazine-2-carboxylic acid

• Molecular Formula: C15H20BrN3O4
• Molecular Weight: 386.24 g/mol
• IUPAC Name: (2S)-4-(3-bromopyridin-2-yl)-1-[(2-methylpropan-2-yl)oxycarbonyl]piperazine-2-carboxylic acid
• InChI: InChI=1S/C15H20BrN3O4/c1-15(2,3)23-14(22)19-8-7-18(9-11(19)13(20)21)12-10(16)5-4-6-17-12/h4-6,11H,7-9H2,1-3H3,(H,20,21)/t11-/m0/s1
• InChI Key: AMHVVARNBMRUFQ-NSHDSACASA-N
• Isomeric SMILES: CC(C)(C)OC(=O)N1CCN(C[C@H]1C(=O)O)C2=C(C=CC=N2)Br
• Canonical SMILES: CC(C)(C)OC(=O)N1CCN(CC1C(=O)O)C2=C(C=CC=N2)Br

Description

(S)-4-(3-Bromopyridin-2-yl)-1-(tert-butoxycarbonyl)-piperazine-2-carboxylic acid is a chiral piperazine derivative featuring a tert-butoxycarbonyl (Boc) protecting group, a 3-bromopyridin-2-yl substituent, and a carboxylic acid moiety at the 2-position of the piperazine ring. This compound is a key intermediate in medicinal chemistry, particularly for synthesizing bioactive molecules targeting receptors or enzymes where stereochemistry and substituent electronic properties are critical . The bromine atom on the pyridine ring contributes to moderate lipophilicity and may influence halogen bonding in target interactions.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of (S)-4-(3-Bromopyridin-2-yl)-1-(tert-butoxycarbonyl)-piperazine-2-carboxylic acid typically involves multiple steps:

Formation of the Piperazine Ring: The piperazine ring can be synthesized through a cyclization reaction involving appropriate diamines and dihalides under controlled conditions.

Introduction of the Bromopyridine Moiety: The bromopyridine group is introduced via a nucleophilic substitution reaction, where a suitable bromopyridine derivative reacts with the piperazine ring.

Protection with Boc Group: The tert-butoxycarbonyl group is introduced to protect the amine functionality of the piperazine ring. This is usually achieved by reacting the compound with di-tert-butyl dicarbonate (Boc2O) in the presence of a base such as triethylamine.

Industrial Production Methods

Industrial production of this compound would follow similar synthetic routes but on a larger scale. Optimization of reaction conditions, such as temperature, solvent choice, and reaction time, is crucial to maximize yield and purity. Continuous flow chemistry and automated synthesis platforms may be employed to enhance efficiency and scalability.

Chemical Reactions Analysis

Types of Reactions

(S)-4-(3-Bromopyridin-2-yl)-1-(tert-butoxycarbonyl)-piperazine-2-carboxylic acid can undergo various chemical reactions, including:

Oxidation: The compound can be oxidized under specific conditions to introduce additional functional groups or modify existing ones.

Reduction: Reduction reactions can be used to remove the bromine atom or reduce other functional groups within the molecule.

Substitution: The bromine atom in the pyridine ring can be substituted with other nucleophiles, such as amines or thiols, to create new derivatives.

Common Reagents and Conditions

Oxidation: Common oxidizing agents include potassium permanganate (KMnO4) and chromium trioxide (CrO3).

Reduction: Reducing agents such as lithium aluminum hydride (LiAlH4) or sodium borohydride (NaBH4) are often used.

Substitution: Nucleophilic substitution reactions typically involve reagents like sodium azide (NaN3) or primary amines under basic conditions.

Major Products Formed

The major products formed from these reactions depend on the specific conditions and reagents used. For example, substitution of the bromine atom with an amine would yield an aminopyridine derivative, while oxidation could introduce hydroxyl or carbonyl groups.

Scientific Research Applications

(S)-4-(3-Bromopyridin-2-yl)-1-(tert-butoxycarbonyl)-piperazine-2-carboxylic acid has several applications in scientific research:

Medicinal Chemistry: The compound is used as a building block in the synthesis of potential drug candidates, particularly those targeting neurological and psychiatric disorders.

Biological Studies: It serves as a probe in biological assays to study receptor-ligand interactions and enzyme activity.

Chemical Biology: The compound is utilized in chemical biology to investigate cellular pathways and molecular mechanisms.

Industrial Applications: It may be employed in the development of new materials or as an intermediate in the synthesis of agrochemicals and pharmaceuticals.

Mechanism of Action

The mechanism of action of (S)-4-(3-Bromopyridin-2-yl)-1-(tert-butoxycarbonyl)-piperazine-2-carboxylic acid depends on its specific application. In medicinal chemistry, it may act by binding to specific receptors or enzymes, modulating their activity. The bromopyridine moiety can interact with aromatic residues in protein binding sites, while the piperazine ring provides structural flexibility. The Boc group protects the amine functionality during synthesis and can be removed under acidic conditions to reveal the active compound.

Comparison with Similar Compounds

Structural Modifications and Key Differences

The table below highlights structural analogs and their distinguishing features:

Compound Name	CAS Number	Molecular Formula	Pyridine Substituent	Piperazine Modifications	Key Properties
(S)-4-(3-Bromopyridin-2-yl)-1-Boc-piperazine-2-carboxylic acid	Not provided	C₁₆H₁₉BrN₃O₄	3-Bromo	(S)-2-carboxylic acid, Boc-protected	Moderate lipophilicity; bromine enhances halogen bonding potential
(S)-1-Boc-4-(3-(trifluoromethyl)pyridin-2-yl)piperazine-2-carboxylic acid	1787144-23-3	C₁₆H₂₀F₃N₃O₄	3-Trifluoromethyl	Same as target	High electronegativity; improved metabolic stability due to CF₃ group
(S)-1-Boc-4-(6-formylpyridin-3-yl)piperazine-2-carboxylic acid	1787098-84-3	C₁₇H₂₀N₃O₅	6-Formyl	Same as target	Aldehyde enables conjugation; increased reactivity
4-Boc-piperazine-2-carboxylic acid	128019-59-0	C₁₀H₁₈N₂O₄	Absent	Unsubstituted piperazine, Boc-protected	Simpler structure; lower molecular weight
tert-Butyl 4-[3-(5-methyl-1,3,4-oxadiazol-2-yl)pyridin-2-yl]piperazine-1-carboxylate	Not provided	C₁₈H₂₄N₄O₃	3-(5-Methyl-1,3,4-oxadiazole)	Boc-protected, oxadiazole heterocycle	Enhanced π-stacking ability; potential kinase inhibition

Physicochemical Properties

• Lipophilicity : Bromine (logP ~2.5) increases lipophilicity compared to the trifluoromethyl analog (logP ~2.8 due to CF₃) and the formyl derivative (logP ~1.9) .
• Solubility : The carboxylic acid moiety enhances aqueous solubility, but bromine and CF₃ reduce it compared to unsubstituted analogs like 4-Boc-piperazine-2-carboxylic acid .
• Stability : Boc protection improves stability during synthesis, while the 3-bromo substituent may increase susceptibility to nucleophilic aromatic substitution compared to CF₃ or oxadiazole groups .

Biological Activity

(S)-4-(3-Bromopyridin-2-yl)-1-(tert-butoxycarbonyl)-piperazine-2-carboxylic acid is a synthetic compound belonging to the class of piperazine derivatives. Its structure features a piperazine ring, a bromopyridine moiety, and a tert-butoxycarbonyl (Boc) protective group. This unique combination of functional groups suggests potential biological activities that warrant detailed exploration.

Chemical Structure

The molecular formula of (S)-4-(3-Bromopyridin-2-yl)-1-(tert-butoxycarbonyl)-piperazine-2-carboxylic acid is $C_{15}H_{20}BrN_{3}O_{4}$. The compound's structure can be represented as follows:

$$\text{SMILES CC C O O N1CCN CC1 C O OC C C C2 CN CC C2Br}$$

Biological Activity

Research indicates that piperazine derivatives, including (S)-4-(3-Bromopyridin-2-yl)-1-(tert-butoxycarbonyl)-piperazine-2-carboxylic acid, exhibit a range of biological activities. The specific biological effects of this compound are still under investigation, but potential activities include:

• Antimicrobial Activity : Similar compounds have shown effectiveness against various bacterial strains.
• Antidepressant Effects : Some piperazine derivatives are known to have mood-enhancing properties.
• Kinase Inhibition : The structural features suggest potential as kinase inhibitors, which are crucial in cancer therapy.

The biological activity of (S)-4-(3-Bromopyridin-2-yl)-1-(tert-butoxycarbonyl)-piperazine-2-carboxylic acid may involve interactions with specific biological targets such as receptors or enzymes. Interaction studies are essential to elucidate its mechanism of action. These studies could include:

• Binding Affinity Assays : To determine how well the compound binds to its target.
• High-throughput Screening : To evaluate the compound's efficacy across various biological assays.

Comparative Analysis with Related Compounds

A comparative analysis with structurally similar compounds can provide insights into the unique properties of (S)-4-(3-Bromopyridin-2-yl)-1-(tert-butoxycarbonyl)-piperazine-2-carboxylic acid. Below is a table summarizing some related compounds and their known biological activities:

Compound Name	Structure Features	Biological Activity
1-(3-Bromopyridin-2-yl)piperazine	Similar bromopyridine structure	Antidepressant activity
1-(tert-butoxycarbonyl)piperazine	Piperazine with a protective group	Intermediate in drug synthesis
4-(3-Methylpyridin-2-yl)piperazine	Methyl instead of bromo substituent	Antimicrobial properties